N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide
Overview
Description
N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide (TEBTC) is a synthetic compound that has been used in a variety of scientific research applications. TEBTC is a hydrophobic molecule that is soluble in organic solvents and is a structural isomer of N1,N2,N3,N4-tetraethylbenzene-1,2,3,4-tetracarboxamide (TBTC). TEBTC is a colorless solid at room temperature and is relatively stable in aqueous solutions.
Scientific Research Applications
N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide has been used in a variety of scientific research applications. It has been used as a ligand for binding to metal ions, such as copper and iron, which are important for many biological processes. N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide has also been used as a substrate in enzyme assays and as a fluorescent dye in cell imaging. In addition, N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide has been used as a model compound for studying the structure and reactivity of other compounds.
Mechanism of Action
N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide is a ligand that binds to metal ions, such as copper and iron, which are important for many biological processes. When N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide binds to these metal ions, it forms a coordination complex that is stabilized by hydrogen bonds and electrostatic interactions. The binding of N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide to the metal ions causes a conformational change in the metal ion, which can affect its reactivity and biological activity.
Biochemical and Physiological Effects
N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide has been found to have a variety of biochemical and physiological effects. It has been shown to affect the activity of enzymes, such as proteases and kinases, and to modulate the activity of receptors, such as G-protein coupled receptors. In addition, N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide has been found to have an effect on the expression of genes involved in cell cycle regulation, apoptosis, and cell proliferation.
Advantages and Limitations for Lab Experiments
N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide has several advantages for use in laboratory experiments. It is relatively stable in aqueous solutions and is soluble in organic solvents. In addition, it is relatively inexpensive and can be synthesized from readily available starting materials. However, N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide is not water soluble, which can limit its use in certain experiments.
Future Directions
There are several possible future directions for research involving N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide. These include further studies of its biochemical and physiological effects, as well as its potential applications in drug development. In addition, further research into the structure and reactivity of N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide could lead to the development of new ligands and coordination complexes. Finally, further research into the mechanism of action of N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide could lead to new insights into the regulation of metal ion-dependent processes.
Synthesis Methods
N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide can be synthesized from N1,N2,N3,N4-tetraethylbenzene-1,2,3,4-tetracarboxylic acid (TBTCA) and N1,N2,N3,N4-tetraethylbenzene-1,2,3,4-tetraamine (TBTCA-amine). The reaction is carried out in an aqueous solution at a pH of 7.0 and a temperature of 25°C. The reaction is catalyzed by sodium hydroxide, and the N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide is precipitated as a solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis of N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide can be achieved through a multi-step reaction pathway involving the introduction of carboxylic acid groups onto a benzene ring, followed by amidation with ethylamine groups.", "Starting Materials": [ "Benzene", "Ethanol", "Sulfuric acid", "Sodium nitrate", "Sodium hydroxide", "Ethylamine", "Ethyl chloroformate" ], "Reaction": [ "Nitration of benzene with a mixture of sulfuric acid and nitric acid to produce nitrobenzene", "Reduction of nitrobenzene to aniline using sodium sulfide", "Bromination of aniline to produce 4-bromoaniline", "Preparation of 4-bromoaniline-2-carboxylic acid by reacting 4-bromoaniline with sodium nitrate and sodium hydroxide", "Preparation of N1,N2-diethyl-4-bromo-1,2-benzenedicarboxamide by reacting 4-bromoaniline-2-carboxylic acid with ethylamine", "Preparation of N1,N2-diethyl-4-bromo-1,2-benzenedicarboxylic acid diethyl ester by reacting N1,N2-diethyl-4-bromo-1,2-benzenedicarboxamide with ethyl chloroformate", "Preparation of N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide by reacting N1,N2-diethyl-4-bromo-1,2-benzenedicarboxylic acid diethyl ester with ethylamine" ] } | |
CAS RN |
114281-87-7 |
Product Name |
N1,N2,N4,N5-tetraethylbenzene-1,2,4,5-tetracarboxamide |
Molecular Formula |
C18H26N4O4 |
Molecular Weight |
362.4 |
Purity |
95 |
Origin of Product |
United States |
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